molecular formula C11H9ClN2O2 B8379578 Methyl 1-(2-chlorophenyl)-1H-imidazole-4-carboxylate

Methyl 1-(2-chlorophenyl)-1H-imidazole-4-carboxylate

Cat. No.: B8379578
M. Wt: 236.65 g/mol
InChI Key: OQVKJHQSHICEAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(2-chlorophenyl)-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9ClN2O2

Molecular Weight

236.65 g/mol

IUPAC Name

methyl 1-(2-chlorophenyl)imidazole-4-carboxylate

InChI

InChI=1S/C11H9ClN2O2/c1-16-11(15)9-6-14(7-13-9)10-5-3-2-4-8(10)12/h2-7H,1H3

InChI Key

OQVKJHQSHICEAO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C=N1)C2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

200 mg (1.59 mmol) of methyl 1H-imidazole-4-carboxylate, 496 mg (3.17 mmol) of 2-chloro-phenylboronic acid, 100 mg of 3 Å molecular sieve and 432 mg (2.28 mmol) of copper(II) acetate were initially charged in 2 ml of dichloromethane, and 256 μl (3.17 mmol) of pyridine were added. The mixture was stirred at RT for 20 h. For work-up, the mixture was filtered through a little kieselguhr, the filter residue was rinsed with about 15 ml of ethyl acetate and the combined filtrates were washed with 5 ml of water. The organic phase was dried over sodium sulfate, filtered and concentrated under reduced pressure. The crude product was purified by chromatography on silica gel (mobile phase: cyclohexane/ethyl acetate 3:1→1:1→1:3). This gave 55 mg (13% of theory) of the target compound.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
496 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
432 mg
Type
catalyst
Reaction Step One
Quantity
256 μL
Type
reactant
Reaction Step Two

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